Cas no 2302-97-8 (1-Naphthalenesulfonicacid, 8,8'-[[1,1'-biphenyl]-4,4'-diylbis(2,1-diazenediyl)]bis[7-hydroxy-,sodium salt (1:2))

• Product Name: 1-Naphthalenesulfonicacid, 8,8'-[[1,1'-biphenyl]-4,4'-diylbis(2,1-diazenediyl)]bis[7-hydroxy-,sodium salt (1:2)
• CAS No: 2302-97-8
• MF: C₃₂H₂₀N₄Na₂O₈S₂
• MW: 698.632746696472
• CID: 265151
• PubChem ID: 75309
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 8,8'-[[1,1'-biphenyl]-4,4'-diylbis(2,1-diazenediyl)]bis[7-hydroxy-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 8,8'-[[1,1'-biphenyl]-4,4'-diylbis(2,1-diazenediyl)]bis[7-hydroxy-,sodium salt (1:2)
• disodium,(8Z)-7-oxo-8-[[4-[4-[(2Z)-2-(2-oxo-8-sulfonatonaphthalen-1-ylidene)hydrazinyl]phenyl]phenyl]hydrazinylidene]naphthalene-1-sulfonate
• C.I. Direct Red 44
• Direct bordeaux R
• disodium (8Z,8'Z)-8,8'-[biphenyl-4,4'-diyldi(1Z)hydrazin-2-yl-1-ylidene]bis(7-oxo-7,8-dihydronaphthalene-1-sulfonate)
• 2302-97-8
• Disodium 8,8'-((1,1'-biphenyl)-4,4'-diylbis(azo))bis(7-hydroxynaphthalene-1-sulphonate)
• Disodium 8,8'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis(7-hydroxynaphthalene-1-sulfonate)
• EINECS 218-959-0
• DTXSID8062315
• NS00048637
• 8,8'-(4,4'-Biphenylylenebis(azo))bis(7-hydroxy-1-naphthalenesulfonic acid)
• 1-Naphthalenesulfonic acid, 8,8'-((1,1'-biphenyl)-4,4'-diylbis(azo))bis(7-hydroxy-, disodium salt
• 1-Naphthalenesulfonic acid, 8,8'-((1,1'-biphenyl)-4,4'-diylbis(2,1-diazenediyl))bis(7-hydroxy-, sodium salt (1:2)

• Inchi： 1S/C32H22N4O8S2.2Na/c37-25-17-11-21-3-1-5-27(45(39,40)41)29(21)31(25)35-33-23-13-7-19(8-14-23)20-9-15-24(16-10-20)34-36-32-26(38)18-12-22-4-2-6-28(30(22)32)46(42,43)44;;/h1-18,37-38H,(H,39,40,41)(H,42,43,44);;/q;2*+1/p-2/b35-33+,36-34+;;
• InChI Key： QOSNOLXFOYXABU-UUIOKUIJSA-L
• SMILES： S(C1C=CC=C2C=CC(=C(C2=1)/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1=C(C=CC2=CC=CC(=C21)S(=O)(=O)[O-])O)O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 698.052
• Monoisotopic Mass: 698.051794
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 5
• Complexity: 1370
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 204.3